Cas no 131987-62-7 (Pyridine,3-(4-ethoxy-1,2,5-thiadiazol-3-yl)-)

• Product Name: Pyridine,3-(4-ethoxy-1,2,5-thiadiazol-3-yl)-
• CAS No: 131987-62-7
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 102230
• PubChem ID: 15180131
• Update Time: 2025-04-18

Pyridine,3-(4-ethoxy-1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(4-ethoxy-1,2,5-thiadiazol-3-yl)-
• Pyridine, 3-(4-ethoxy-1,2,5-thiadiazol-3-yl)- (9CI)
• 131987-62-7
• 3-(4-ethoxy-1,2,5-thiadiazol-3-yl)pyridine
• 3-(3-ethoxy-1,2,5-thiadiazol-4-yl) pyridine
• Pyridine,3-(4-ethoxy-1,2,5-thiadiazol-3-yl)-(9ci)
• 3-(4-ethoxy-1,2,5-thiadiazol-3-yl )pyridine
• SCHEMBL7613377
• GJHZFNVGXYFFAU-UHFFFAOYSA-N
• 3-Ethoxy-4-(pyridin-3-yl)-1,2,5-thiadiazole
• 3-(3-Ethoxy-1,2,5-thiadiazol-4-yl)pyridine

• Inchi： 1S/C9H9N3OS/c1-2-13-9-8(11-14-12-9)7-4-3-5-10-6-7/h3-6H,2H2,1H3
• InChI Key： GJHZFNVGXYFFAU-UHFFFAOYSA-N
• SMILES： S1N=C(C(C2C=NC=CC=2)=N1)OCC

Computed Properties

• Exact Mass: 207.04677
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 47.9